2-[4-amino-5-(3-ethoxyphenyl)(1,2,4-triazol-3-ylthio)]-N-(3,5-dimethoxyphenyl) acetamide

• Molecular Formula: C20H23N5O4S
• Molecular Weight: 429.5 g/mol
• IUPAC Name: 2-[[4-amino-5-(3-ethoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(3,5-dimethoxyphenyl)acetamide
• InChI: InChI=1S/C20H23N5O4S/c1-4-29-15-7-5-6-13(8-15)19-23-24-20(25(19)21)30-12-18(26)22-14-9-16(27-2)11-17(10-14)28-3/h5-11H,4,12,21H2,1-3H3,(H,22,26)
• InChI Key: IITJFEVOEXSPSN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)C2=NN=C(N2N)SCC(=O)NC3=CC(=CC(=C3)OC)OC

Description

The compound 2-[4-amino-5-(3-ethoxyphenyl)(1,2,4-triazol-3-ylthio)]-N-(3,5-dimethoxyphenyl) acetamide is a triazole-thioacetamide derivative characterized by a 1,2,4-triazole core substituted with a 3-ethoxyphenyl group at position 5 and an acetamide side chain linked to a 3,5-dimethoxyphenyl moiety. The ethoxy group at the meta position of the phenyl ring and the dimethoxy substituents on the acetamide nitrogen are critical for modulating lipophilicity, solubility, and receptor interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[4-amino-5-(3-ethoxyphenyl)(1,2,4-triazol-3-ylthio)]-N-(3,5-dimethoxyphenyl) acetamide typically involves the formation of the triazole ring followed by the introduction of the amino and ethoxyphenyl groups. The reaction conditions often include the use of solvents like ethanol or methanol and catalysts such as acids or bases to facilitate the formation of the desired product.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using automated reactors and continuous flow processes. The reaction conditions are optimized to ensure high yield and purity of the product. The use of advanced purification techniques such as chromatography and crystallization is common to obtain the final compound in its pure form.

Chemical Reactions Analysis

Types of Reactions

2-[4-amino-5-(3-ethoxyphenyl)(1,2,4-triazol-3-ylthio)]-N-(3,5-dimethoxyphenyl) acetamide undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions depending on the reagents and conditions used.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate, and other oxidizing agents.

Reduction: Sodium borohydride, lithium aluminum hydride, and other reducing agents.

Substitution: Halogenating agents, nucleophiles, and electrophiles.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may lead to the formation of corresponding oxides, while reduction may yield amines or alcohols.

Scientific Research Applications

2-[4-amino-5-(3-ethoxyphenyl)(1,2,4-triazol-3-ylthio)]-N-(3,5-dimethoxyphenyl) acetamide has a wide range of scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities such as antimicrobial, antiviral, and anticancer properties.

Medicine: Investigated for its potential therapeutic applications in treating various diseases.

Industry: Used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-[4-amino-5-(3-ethoxyphenyl)(1,2,4-triazol-3-ylthio)]-N-(3,5-dimethoxyphenyl) acetamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Structural Variations and Substituent Effects

The following table summarizes key analogues and their structural differences compared to the target compound:

Compound Name / ID	Triazole Substituents	Acetamide Substituents	Key Differences & Implications	Evidence ID
2-{[4-Amino-5-(2-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3,5-dimethoxyphenyl)acetamide	2-Methoxyphenyl	3,5-Dimethoxyphenyl	Ortho-methoxy group may reduce steric hindrance but decrease lipophilicity vs. ethoxy.
2-[4-Amino-5-(3,4-dimethoxyphenyl)(1,2,4-triazol-3-ylthio)]-N-(3,5-dimethoxyphenyl)acetamide	3,4-Dimethoxyphenyl	3,5-Dimethoxyphenyl	Additional methoxy group increases electron density, potentially enhancing binding affinity.
N-(3,5-Dimethoxyphenyl)-2-{[4-(4-ethoxyphenyl)-5-(3-pyridinyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide	4-Ethoxyphenyl + Pyridin-3-yl	3,5-Dimethoxyphenyl	Pyridine introduces hydrogen-bonding capability; para-ethoxy may alter spatial interactions.
2-[[4-Amino-5-(2-pyridyl)-1,2,4-triazol-3-yl]thio]-N-(3-methylphenyl)acetamide (AS111)	2-Pyridyl	3-Methylphenyl	Pyridyl group enhances anti-inflammatory activity; methylphenyl reduces polarity.
2-[[4-Amino-5-(3-isopropoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(3,5-dimethylphenyl)acetamide	3-Isopropoxyphenyl	3,5-Dimethylphenyl	Bulkier isopropoxy group increases steric hindrance; dimethylphenyl lowers solubility.

Pharmacological Activity Insights

• Anti-Inflammatory Activity : Compound AS111 (), featuring a 2-pyridyl substituent, demonstrated 1.28× higher activity than diclofenac in formalin-induced edema models. This highlights the importance of heteroaromatic groups in enhancing efficacy. The target compound’s 3-ethoxyphenyl group may offer intermediate lipophilicity, balancing membrane permeability and solubility .
• Substituent Position Effects : The 2-methoxyphenyl analogue () showed reduced activity compared to the target’s 3-ethoxyphenyl, suggesting meta-substitution optimizes steric and electronic interactions with target receptors .
• Electron-Donating Groups : The 3,4-dimethoxyphenyl variant () introduces additional electron-donating methoxy groups, which could improve binding to oxidative enzymes or inflammatory mediators .

Physicochemical and Pharmacokinetic Considerations

• Solubility : Pyridine-containing analogues () may exhibit improved solubility due to nitrogen’s hydrogen-bonding capacity, whereas dimethylphenyl groups () reduce polarity .
  
• Metabolic Stability : Bulkier substituents (e.g., isopropoxy in ) may slow metabolism, extending half-life but risking toxicity .